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Abstract
Aplithianine A, a novel alkaloid isolated from the marine tunicate Aplidium sp., has emerged

as a potent inhibitor of serine/threonine kinases.[1] Its unique chemical architecture, featuring

an unfused, unoxidized dihydro-1,4-thiazine moiety, presents a compelling scaffold for the

development of targeted therapeutics.[1] This technical guide provides a comprehensive

overview of the structure elucidation of Aplithianine A, presenting its detailed NMR

spectroscopic data, experimental protocols for its isolation and synthesis, and a visualization of

its mechanism of action.

Structure Elucidation and Spectroscopic Data
The structure of Aplithianine A was determined through a meticulous analysis of its

spectroscopic and spectrometric data.[1] High-resolution electrospray ionization mass

spectrometry (HRESIMS) established the molecular formula as C₁₃H₁₃N₇S.[1]

NMR Spectroscopic Data
Initial NMR experiments in DMSO-d₆ resulted in broad and weak signals. However, switching

the solvent to methanol-d₄ provided clear and unambiguous data for structure elucidation. The

complete ¹H and ¹³C NMR data are summarized in the tables below.

Table 1: ¹H NMR Data of Aplithianine A (600 MHz, CD₃OD)
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Position δH (ppm) Multiplicity J (Hz)

2 8.16 s

8 8.23 s

2' 3.19 t 5.4

3' 4.61 t 5.4

5' 6.80 s

2'' 7.69 s

4'' 8.99 s

N-CH₃ 4.02 s

Table 2: ¹³C NMR Data of Aplithianine A (150 MHz, CD₃OD)
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Position δC (ppm)

2 153.4

4 157.0

5 119.9

6 151.8

8 143.2

2' 26.6

3' 42.8

5' 128.7

6' 120.3

2'' 137.9

4'' 120.9

5'' 134.1

N-CH₃ 35.1

Experimental Protocols
Isolation of Aplithianine A
Aplithianine A was isolated from the organic solvent extract of the marine tunicate Aplidium

sp. through a bioassay-guided fractionation procedure.

Workflow for the Isolation of Aplithianine A
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Isolation Workflow
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Total Synthesis
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Mechanism of Kinase Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12380252#aplithianine-a-structure-elucidation-and-
nmr-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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